2-(5-chloro-1-methyl-1H-imidazol-2-yl)ethanethioamide
Overview
Description
“2-(5-chloro-1-methyl-1H-imidazol-2-yl)ethanethioamide” is a compound with the CAS Number: 1211349-15-3 . It has a molecular weight of 189.67 . The compound is a powder at room temperature .
Molecular Structure Analysis
The compound has the IUPAC Name “this compound” and its Inchi Code is "1S/C6H8ClN3S/c1-10-4(7)3-9-6(10)2-5(8)11/h3H,2H2,1H3,(H2,8,11)" .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 189.67 .Scientific Research Applications
Imidazole Derivatives and Antitumor Activity
Imidazole derivatives, including bis(2-chloroethyl)amino derivatives, 4(5)-aminoimidazol-5(4)-carboxamide, 4-nitro-5-thioimidazole, and benzimidazole, have been reviewed for their antitumor activities. Some compounds have advanced past preclinical testing due to their potential as new antitumor drugs, highlighting the significance of imidazole structures in the synthesis of compounds with diverse biological properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).
Role of Temozolomide in Pediatric Brain Tumors
Temozolomide, an imidazotetrazine class DNA-methylating agent with antitumor activity, can cross the blood-brain barrier and has almost 100% oral bioavailability. Although its activity against pediatric brain tumors is limited, the drug's use in combination with other compounds is being evaluated in clinical trials, demonstrating the importance of imidazole derivatives in cancer treatment (Barone, G., Maurizi, P., Tamburrini, G., & Riccardi, R., 2006).
Antimicrobial Activities of Imidazole
Imidazole compounds are used as raw materials in the pharmaceutical industry for manufacturing antifungal drugs and bactericides, showcasing their antimicrobial potential. The review encourages the synthesis of more imidazole derivatives to combat microbial resistance, highlighting the broad spectrum of imidazole's biological activities (2022).
Corrosion Inhibition by Imidazoline Derivatives
Imidazoline derivatives serve as effective corrosion inhibitors due to their chemical structure, which allows for strong adsorption onto metal surfaces and formation of hydrophobic films. This application emphasizes the versatility of imidazole-related compounds beyond biomedical research into industrial applications (Sriplai, N., & Sombatmankhong, K., 2023).
Safety and Hazards
properties
IUPAC Name |
2-(5-chloro-1-methylimidazol-2-yl)ethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3S/c1-10-4(7)3-9-6(10)2-5(8)11/h3H,2H2,1H3,(H2,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYUSTRWYBNIMOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1CC(=S)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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